N-(4-ethoxyphenyl)-2-[3-(2-methoxyethyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[3-(2-methoxyethyl)-4-oxo-7-phenylpyrrolo[3,2-d]pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C25H26N4O4/c1-3-33-20-11-9-19(10-12-20)27-22(30)16-29-15-21(18-7-5-4-6-8-18)23-24(29)25(31)28(17-26-23)13-14-32-2/h4-12,15,17H,3,13-14,16H2,1-2H3,(H,27,30)
• InChI Key: OJKFNCHWCJZKNT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C=C(C3=C2C(=O)N(C=N3)CCOC)C4=CC=CC=C4
• Molecular Formula: C25H26N4O4
• Molecular Weight: 446.5 g/mol

Description

N-(4-ethoxyphenyl)-2-[3-(2-methoxyethyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]acetamide is a useful research compound. Its molecular formula is C25H26N4O4 and its molecular weight is 446.507. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethoxyphenyl)-2-[3-(2-methoxyethyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethoxyphenyl)-2-[3-(2-methoxyethyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Key Intermediate in Synthesis

N-(4-ethoxyphenyl)-2-[3-(2-methoxyethyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]acetamide serves as a crucial intermediate in synthesizing complex molecules. For example, it has been utilized in the practical synthesis of β-lactam antibiotics, demonstrating its role in advancing antibiotic development through efficient synthetic routes (Cainelli, Galletti, & Giacomini, 1998).

Anticancer Activity

Research has explored its derivatives for anticancer properties, where specific modifications on the pyrimidine ring have shown appreciable cancer cell growth inhibition across several cancer cell lines. This highlights its potential as a scaffold for developing new anticancer agents (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).

Radioligand Imaging

Another application is in the domain of radioligand imaging, particularly for the translocator protein (18 kDa) with positron emission tomography (PET), where derivatives have been synthesized and evaluated for their efficacy in imaging applications. This underscores its utility in diagnostic imaging and possibly in the therapeutic targeting of diseases (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).

Chemical Reactivity and Biological Evaluation

Studies on the chemical reactivity of related compounds have led to the construction of nitrogen heterocyclic compounds, demonstrating the versatility of this class of compounds in synthesizing biologically active molecules. This reactivity forms the basis for further exploration into novel pharmaceuticals (Farouk, Ibrahim, & El-Gohary, 2021).

Green Synthesis

Efforts have been made to develop environmentally friendly synthesis methods for related compounds, reflecting the growing importance of sustainable practices in pharmaceutical manufacturing. For instance, catalytic hydrogenation has been applied for the green synthesis of N-(3-amino-4-methoxyphenyl)acetamide, showcasing the compound's relevance in eco-friendly chemical processes (Zhang, 2008).